Cas no 1245062-47-8 (4-bromo-3-(3-chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-bromo-3-(3-chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1245062-47-8
• MF: C₁₁H₈BrClN₂O₂
• MW: 315.550420761108
• CID: 5157881
• Update Time: 2025-05-21

4-bromo-3-(3-chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(3-chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 4-bromo-5-(3-chlorophenyl)-2-methylpyrazole-3-carboxylic acid
• BBL036851
• STL410015
• 4-bromo-3-(3-chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylicacid
• 4-Bromo-5-(3-chloro-phenyl)-2-methyl-2H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-5-carboxylic acid, 4-bromo-3-(3-chlorophenyl)-1-methyl-

• Inchi： 1S/C11H8BrClN2O2/c1-15-10(11(16)17)8(12)9(14-15)6-3-2-4-7(13)5-6/h2-5H,1H3,(H,16,17)
• InChI Key： BDHLCFXIGXKVFI-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N(C)N=C1C1C=CC=C(C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• XLogP3: 3.1
• Topological Polar Surface Area: 55.1

Additional information on 4-bromo-3-(3-chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

Recent Advances in the Study of 4-bromo-3-(3-chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 1245062-47-8)

The compound 4-bromo-3-(3-chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 1245062-47-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This pyrazole derivative, characterized by its unique bromo and chloro substituents, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic utility. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthetic pathways for 4-bromo-3-(3-chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that significantly reduces the number of steps required to produce the compound, thereby improving efficiency and scalability. The method involves the condensation of 3-chlorophenylhydrazine with a brominated β-ketoester, followed by methylation and hydrolysis to yield the target compound. This advancement is expected to facilitate further research and development efforts involving this molecule.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-bromo-3-(3-chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid exhibits moderate inhibitory effects against certain kinases implicated in inflammatory and oncogenic pathways. Specifically, the compound has shown promise as a potential inhibitor of p38 MAP kinase, a target of interest for the treatment of autoimmune diseases and cancer. However, further optimization of the compound's pharmacokinetic properties, such as solubility and metabolic stability, is required to enhance its therapeutic potential.

Another area of research has explored the use of 4-bromo-3-(3-chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid as a building block for the synthesis of more complex molecules. Its reactive carboxylic acid group allows for facile derivatization, enabling the creation of amides, esters, and other derivatives with varied biological activities. For instance, a recent study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of amide derivatives that exhibited enhanced antibacterial activity against Gram-positive pathogens, suggesting potential applications in combating antibiotic-resistant bacteria.

Despite these promising findings, challenges remain in the development of 4-bromo-3-(3-chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid as a therapeutic agent. Issues such as off-target effects and limited bioavailability need to be addressed through further structural modifications and formulation studies. Additionally, more extensive in vivo studies are necessary to validate the compound's efficacy and safety profiles. Collaborative efforts between academic researchers and pharmaceutical companies are expected to play a crucial role in advancing this research.

In conclusion, 4-bromo-3-(3-chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 1245062-47-8) represents a versatile and promising scaffold in medicinal chemistry. Recent advancements in its synthesis and biological evaluation have laid the groundwork for future investigations into its therapeutic applications. Continued research efforts will be essential to fully realize the potential of this compound and its derivatives in addressing unmet medical needs.